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(R)-4-Methyl-piperazine-2-
Compound Name:
carboxylic acid

Cat. No.: B13015313

Get Quote

Executive Summary

Compound: (R)-4-Methyl-piperazine-2-carboxylic acid (CAS: 2165618-14-2 / 721876-16-0)
Molecular Formula: CeH12N202 | Precursor lon [M+H]*:m/z 145.09 Primary Application: Chiral

building block for drug synthesis; metabolite tracking of piperazine-based pharmaceuticals.

This guide compares the mass spectrometric behavior of (R)-4-Methyl-piperazine-2-
carboxylic acid against its structural analogs (e.g., Piperazine-2-carboxylic acid). It focuses on
the mechanistic fragmentation pathways essential for developing sensitive Multiple Reaction
Monitoring (MRM) assays.

Key Findings

« Dominant Pathway: The primary fragmentation channel is the neutral loss of CO:2 (44 Da),
generating a stable N-methylpiperazine product ion (m/z 101).

« Differentiation: Unlike its des-methyl analog (m/z 131), the 4-methyl derivative retains the
tertiary amine charge stabilization, altering the optimal Collision Energy (CE) required for
secondary fragmentation.
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» Chiral Note: While MS/MS is achiral, the fragmentation kinetics described here apply equally
to the (S)-enantiomer; chiral differentiation requires upstream chromatographic separation.

Experimental Configuration

To replicate the fragmentation patterns described, the following LC-MS conditions are

recommended. These parameters ensure efficient ionization and stable transmission of the

polar zwitterionic precursor.

Parameter

Recommended Setting

Rationale

lonization Source

ESI (Positive Mode)

The basic secondary and
tertiary amines protonate
readily ([M+H]*).

Column Phase

HILIC or C18-Polar Embedded

High polarity of the amino acid
moiety requires HILIC for
retention; standard C18 leads

to elution in void volume.

Mobile Phase A

10 mM Ammonium Formate
(pH 3.0)

Acidic pH suppresses
carboxylic acid ionization,

improving retention and ESI

efficiency.
Mobile Phase B Acetonitrile Standard organic modifier.
Moderate voltage prevents in-
Cone Voltage 20-30V source decarboxylation (loss of

CO:2) before the quadrupole.

Collision Gas

Argon (1.5-3.0 mTorr)

Efficient thermalization for CID
(Caollision Induced

Dissociation).

Fragmentation Mechanism Analysis

The fragmentation of (R)-4-Methyl-piperazine-2-carboxylic acid follows a distinct

"Decarboxylation-Ring Opening" pathway.
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Primary Transition (Quantifier)

e Transition:m/z 145.1

101.1

e Mechanism: Neutral loss of Carbon Dioxide (COz2).

o Chemistry: The protonated precursor undergoes inductive cleavage at the C2 position. The
carboxylic acid group is lost as neutral COz, leaving the cyclic amine (1-methylpiperazine
ion) at m/z 101.

 Stability: This is the most abundant transition, ideal for Quantification (Quant) traces due to
high intensity.

Secondary Transitions (Qualifier)
e Transition:m/z 145.1
58.1

e Mechanism: Retro-Diels-Alder (RDA) type ring cleavage.

o Chemistry: The m/z 101 intermediate undergoes ring opening. The N-methylated fragment
(CsHsN*) forms m/z 58, while the ethylene bridge is lost.

o Utility: Used for Qualification (Qual) to confirm structural identity, as m/z 101 is common to
many piperazine metabolites.

Mechanistic Pathway Diagram

The following Graphviz diagram illustrates the stepwise degradation of the parent molecule.
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(R)-4-Methyl-piperazine-2-carboxylic acid

[M+H]+ m/z 145

Neutral Loss: CO2 (-44 Da)
Collision Energy: 15-20 eV

1-Methylpiperazine lon
[M+H-CO2]+ m/z 101

N\
N\

\
Ring Cleavage (RDA)
Collision Energy: 25-35 eV \\\Secondary Loss

Iminium lon (Ring Open) Ethylene Fragment
m/z 58 m/z 44

Figure 1: Proposed ESI-MS/MS fragmentation pathway of (R)-4-Methyl-piperazine-2-carboxylic acid.

Click to download full resolution via product page

Comparative Analysis: Methylated vs. Des-Methyl
Analogs

This section contrasts (R)-4-Methyl-piperazine-2-carboxylic acid with its direct precursor,
Piperazine-2-carboxylic acid. This comparison is critical for distinguishing metabolic
methylation products.
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Feature

(R)-4-Methyl-piperazine-2-
COOH

Piperazine-2-COOH (Des-
methyl)

Precursor lon

m/z 145.1

m/z 131.1

Primary Fragment

m/z 101 (N-Methylpiperazine)

m/z 87 (Piperazine)

Delta Mass

-44 Da (CO2)

-44 Da (COz)

Secondary Fragment

m/z 58 (Methyl-stabilized

iminium)

m/z 44 (Unsubstituted iminium)

Collision Energy (CE)

Higher Requirement. The
tertiary amine (N-CHs)
stabilizes the ring charge,
requiring ~5-10% higher CE for
ring opening compared to the

secondary amine.

Lower Requirement. The
secondary amine ring opens
more readily after

decarboxylation.

Chromatography

Lower Polarity. Methyl group
increases lipophilicity. Retains
longer on C18 than the des-

methyl form.

Higher Polarity. Elutes earlier
on C18; requires high-aqueous

conditions or HILIC.

Diagnostic Differentiation

To distinguish the 4-Methyl isomer from the 1-Methyl isomer (a potential positional isomer):
e 4-Methyl Isomer: Produces a dominant m/z 58 fragment (CH2=N*(CHs)-CH3).

o 1-Methyl Isomer: The methyl is on the nitrogen adjacent to the carboxyl group.
Decarboxylation is sterically and electronically influenced, often yielding a different ratio of
m/z 101 to m/z 70 fragments.

o Retention Time: The 1-Methyl isomer typically elutes slightly later than the 4-Methyl isomer
on HILIC columns due to shielding of the basic nitrogen.

Method Optimization Protocol

To validate this method in your laboratory, follow this self-validating optimization workflow:
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e Precursor Scan: Infuse the standard (1 pg/mL) and scan m/z 100-200. Confirm the base
peak is m/z 145.1. If m/z 167 (Na* adduct) is dominant, switch mobile phase buffer to
Ammonium Formate.

e Product lon Scan: Select m/z 145.1 and ramp Collision Energy from 10 to 40 eV.
» Breakdown Curve Generation:
o Plot Intensity vs. CE for m/z 101 and m/z 58.
o Optimal CE (Quant): Select the energy where m/z 101 peaks (typically ~15-18 eV).

o Optimal CE (Qual): Select the energy where m/z 58 is ~30% of the base peak (typically
~25-30 eV).

o Crosstalk Check: Inject a blank sample immediately after a high-concentration standard to
ensure no memory effect, which is common with sticky zwitterionic piperazines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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